Cas no 904310-20-9 (4-(6-chloro-5-methyl-3-pyridazinyl)-Benzoic acid)

4-(6-chloro-5-methyl-3-pyridazinyl)-Benzoic acid structure
904310-20-9 structure
Product Name:4-(6-chloro-5-methyl-3-pyridazinyl)-Benzoic acid
CAS No:904310-20-9
MF:C12H9ClN2O2
MW:248.665061712265
CID:1120916
Update Time:2024-03-06

4-(6-chloro-5-methyl-3-pyridazinyl)-Benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(6-chloro-5-methyl-3-pyridazinyl)-Benzoic acid
    • Benzoic acid, 4-(6-chloro-5-methyl-3-pyridazinyl)-
    • Inchi: 1S/C12H9ClN2O2/c1-7-6-10(14-15-11(7)13)8-2-4-9(5-3-8)12(16)17/h2-6H,1H3,(H,16,17)
    • InChI Key: BKVLZDUZGHFFEO-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(C2=NN=C(Cl)C(C)=C2)C=C1

Experimental Properties

  • Density: 1.366±0.06 g/cm3(Predicted)
  • Boiling Point: 485.9±45.0 °C(Predicted)
  • pka: 3.61±0.10(Predicted)
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